Cas no 1314938-49-2 (5-Chloro-3-methyl-1,2-oxazole)

• Product Name: 5-Chloro-3-methyl-1,2-oxazole
• CAS No: 1314938-49-2
• MF: C₄H₄ClNO
• MW: 117.533659934998
• CID: 4588088
• PubChem ID: 22976962
• Update Time: 2025-05-19

5-Chloro-3-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methylisoxazole
• 5-chloro-3-methyl-1,2-oxazole
• 5-Chloro-3-methyl-1,2-oxazole

• Inchi： 1S/C4H4ClNO/c1-3-2-4(5)7-6-3/h2H,1H3
• InChI Key： JKYWQVCSFFZMSB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• XLogP3: 1.7
• Topological Polar Surface Area: 26

Additional information on 5-Chloro-3-methyl-1,2-oxazole

5-Chloro-3-methyl-1,2-oxazole: A Comprehensive Overview

The compound 5-Chloro-3-methyl-1,2-oxazole (CAS No. 1314938-49-2) is a heterocyclic organic compound with significant potential in various fields of chemistry and materials science. This molecule belongs to the oxazole family, which is a five-membered aromatic ring containing one oxygen and one nitrogen atom. The substitution pattern of this compound, with a chlorine atom at position 5 and a methyl group at position 3, imparts unique chemical properties that make it an interesting subject for research and application.

Oxazoles are widely studied due to their versatility in chemical reactions and their ability to act as building blocks in organic synthesis. The 5-chloro substitution in this compound introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various reactions. Similarly, the methyl group at position 3 contributes to steric effects and can modulate the electronic environment of the ring system. These features make 5-Chloro-3-methyl-1,2-oxazole a valuable compound for exploring new synthetic pathways and functional materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Chloro-3-methyl-1,2-oxazole through various methodologies. One notable approach involves the cyclization of appropriate precursors under controlled conditions to form the oxazole ring. For instance, the reaction of 4-chlorobutyraldehyde with ammonia derivatives has been reported as a viable route for synthesizing this compound. The optimization of such reactions has significantly improved the yield and purity of 5-Chloro-3-methyl-1,2-oxazole, making it more accessible for large-scale applications.

The unique electronic properties of 5-Chloro-3-methyl-1,2-oxazole have led to its exploration in electronic materials and optoelectronic devices. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) cells. The molecule's ability to undergo π–π interactions and its moderate electron-withdrawing characteristics make it suitable for enhancing charge transport properties in these devices.

In addition to its electronic applications, 5-Chloro-3-methyl-1,2-oxazole has shown promise in biological systems. Studies have demonstrated its potential as a ligand in metalloenzyme mimics and catalytic processes. The nitrogen atom in the oxazole ring can coordinate with metal ions, enabling the formation of complexes with interesting catalytic activities. For example, copper complexes derived from this compound have been reported to exhibit efficient catalytic performance in oxidation reactions.

The stability and reactivity of 5-Chloro-3-methyl-1,2 oxazole under various conditions have also been extensively studied. Its thermal stability is remarkable, allowing it to withstand high temperatures during synthesis and processing steps without significant decomposition. This property is particularly advantageous for applications requiring high-performance materials under harsh conditions.

Furthermore, recent research has focused on the modification of 5-Chloro -methyl -oxazole by introducing additional functional groups to enhance its properties further. For instance, substitution at other positions on the oxazole ring has been explored to tailor electronic characteristics for specific applications such as sensors or drug delivery systems.

In conclusion, 5-Chloro -methyl -oxazole (CAS No: 1314938 -49 -2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and chemical properties make it an attractive candidate for further research and development in fields such as materials science, electronics, and biotechnology.